Cas no 1421497-76-8 (1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid)

• Product Name: 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid
• CAS No: 1421497-76-8
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 6598822
• PubChem ID: 71785981
• Update Time: 2025-05-17

1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid
• 1-(3-((dimethylamino)methyl)morpholino)-4-phenylbutan-1-one formate
• AKOS026686984
• 1-{3-[(DIMETHYLAMINO)METHYL]MORPHOLIN-4-YL}-4-PHENYLBUTAN-1-ONE; FORMIC ACID
• 1-[3-[(dimethylamino)methyl]morpholin-4-yl]-4-phenylbutan-1-one;formic acid
• F6133-0651
• 1421497-76-8

• Inchi： 1S/C17H26N2O2.CH2O2/c1-18(2)13-16-14-21-12-11-19(16)17(20)10-6-9-15-7-4-3-5-8-15;2-1-3/h3-5,7-8,16H,6,9-14H2,1-2H3;1H,(H,2,3)
• InChI Key： VFTQYAJGFQDJPJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCC2C=CC=CC=2)=O)C(CN(C)C)C1.OC=O

Computed Properties

• Exact Mass: 336.20490738g/mol
• Monoisotopic Mass: 336.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid

1-{3-(Dimethylamino)methylmorpholin-4-yl}-4-Phenylbutan-1-one; Formic Acid: A Comprehensive Overview

1-{3-(Dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid (CAS No. 1421497-76-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid is noteworthy for its combination of a morpholine ring, a phenyl group, and a formic acid moiety. The morpholine ring, a six-membered heterocyclic compound with an oxygen atom and a nitrogen atom, imparts significant stability and solubility to the molecule. The presence of the phenyl group enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes. The formic acid moiety adds a carboxylic acid functional group, which can participate in various chemical reactions and interactions with biological targets.

The synthesis of 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach involves the coupling of a morpholine derivative with a phenylbutanone intermediate, followed by the introduction of the dimethylamino group and the formic acid moiety. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of biological activity, 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways, such as kinases and proteases. For instance, studies have indicated that this compound can effectively inhibit the activity of certain kinases associated with cancer cell proliferation and metastasis. Additionally, it has been shown to exhibit anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacokinetic properties of 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid have also been extensively studied. Its lipophilicity and solubility characteristics make it suitable for oral administration, with good bioavailability and a favorable pharmacokinetic profile. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models.

Recent research has also explored the potential applications of 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid in combination therapy. Combining this compound with other drugs has shown synergistic effects in enhancing therapeutic outcomes while reducing the risk of drug resistance. For example, when used in conjunction with standard chemotherapy agents, it has been found to enhance the efficacy of cancer treatment by targeting multiple pathways involved in tumor growth and survival.

In conclusion, 1-{3-(dimethylamino)methylmorpholin-4-yl}-4-phenylbutan-1-one; formic acid (CAS No. 1421497-76-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various disease areas.